Cas no 142730-01-6 (4-Pyrimidinecarboxylicacid, 5-methyl-, ethyl ester)

4-Pyrimidinecarboxylicacid, 5-methyl-, ethyl ester structure
142730-01-6 structure
Product Name:4-Pyrimidinecarboxylicacid, 5-methyl-, ethyl ester
CAS No:142730-01-6
Molecular Formula:C8H10N2O2
Molecular Weight:166.177201747894
CID:100961
PubChem ID:45082587

4-Pyrimidinecarboxylicacid, 5-methyl-, ethyl ester Properties

Names and Identifiers

    • 4-Pyrimidinecarboxylicacid, 5-methyl-, ethyl ester
    • ethyl 5-methylpyrimidine-4-carboxylate
    • F53194
    • AMY32259
    • EN300-685312
    • 142730-01-6
    • MDL: MFCD17215891
    • InChIKey: FXIBWMGPVMSQJH-UHFFFAOYSA-N
    • Inchi: InChI=1S/C8H10N2O2/c1-3-12-8(11)7-6(2)4-9-5-10-7/h4-5H,3H2,1-2H3
    • SMILES: CCOC(=O)C1=NC=NC=C1C

Computed Properties

  • Exact Mass: 166.074227566g/mol
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 166.074227566g/mol
  • Heavy Atom Count: 12
  • Complexity: 161
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.1
  • Topological Polar Surface Area: 52.1Ų

4-Pyrimidinecarboxylicacid, 5-methyl-, ethyl ester Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Enamine
EN300-685312-0.05g
ethyl 5-methylpyrimidine-4-carboxylate
142730-01-6
0.05g
$768.0 2023-05-24
eNovation Chemicals LLC
Y1299422-250MG
ethyl 5-methylpyrimidine-4-carboxylate
142730-01-6 97%
250mg
$230 2024-07-21
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FB02765-5g
Ethyl 5-methylpyrimidine-4-carboxylate
142730-01-6 95%
5g
$2200 2023-09-07

4-Pyrimidinecarboxylicacid, 5-methyl-, ethyl ester Suppliers

Shanghai chemsoon Biotechnology Co., Ltd
Audited Supplier Audited Supplier
(CAS:142730-01-6)
MR./MRS.:ZHAO JING LI
Phone:17558870519
Email:sales02@chemsoon.com

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